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Compound of Interest

Compound Name:
4-Hydroxytryptamine creatinine

sulfate

Cat. No.: B561849 Get Quote

Essential Safety and Handling Guide for 4-
Hydroxytryptamine Creatinine Sulfate
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 4-Hydroxytryptamine creatinine sulfate.

Adherence to these procedures is essential for ensuring personal safety and minimizing

environmental impact.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure during the handling of 4-
Hydroxytryptamine creatinine sulfate. The required equipment is summarized in the table

below.
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PPE Category Item Standard/Specification

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)
ASTM D6978 or EN 374

Body Protection
Impervious clothing or lab coat

with long sleeves
N/A

Eye and Face Protection
Safety goggles with side-

shields or a full-face shield

OSHA 29 CFR 1910.133 or

European Standard EN166[1]

Respiratory Protection
NIOSH/MSHA approved

respirator

Required when handling

powders outside of a

containment system, when

aerosolization is possible, or if

exposure limits are

exceeded[1][2]

Operational Plan and Handling
Proper handling procedures are critical to minimize the risk of exposure and contamination.

The following workflow outlines the key steps for safely handling 4-Hydroxytryptamine
creatinine sulfate in a laboratory setting.

Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][3]

Ensure an eyewash station and safety shower are readily accessible.[1]

Don all required personal protective equipment (PPE) as detailed in the table above.

Handling:

Avoid the formation of dust and aerosols.[3]

Minimize the quantity of substance handled at any one time.

Avoid contact with eyes, skin, and clothing.[1][3]
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Do not eat, drink, or smoke in the handling area.[3][4]

Wash hands thoroughly after handling the substance.[1][2][3][4]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][2][3]

Protect from moisture and direct sunlight.[2][3]

Recommended storage temperature is -20°C.[2][3]

Emergency Procedures
Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][5]

Remove contact lenses if present and easy to do.

Seek medical attention.[1]

Skin Contact:

Wash off immediately with soap and plenty of water for at least 15 minutes.[2][4]

Remove contaminated clothing and wash it before reuse.[1][4]

If skin irritation persists, call a physician.[5][6]

Inhalation:

Move the person to fresh air.[1][2]

If breathing is difficult, give oxygen.[1][2] If not breathing, give artificial respiration.[1][2]

Seek medical attention.[1]
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Ingestion:

Rinse mouth with water.[2][3][4]

Do NOT induce vomiting.[1]

Call a POISON CENTER or doctor/physician if you feel unwell.[3][4]

Disposal Plan
All waste materials must be handled as hazardous waste and disposed of in accordance with

all applicable local, regional, and national regulations.[2]

Waste Generation:

Collect waste 4-Hydroxytryptamine creatinine sulfate and any contaminated materials

(e.g., gloves, weighing paper, pipette tips) in a designated, labeled, and sealed hazardous

waste container.

Disposal Procedure:

Dispose of the contents and container at an approved waste disposal plant.[3][4]

Do not allow the chemical to enter drains or water sources, as it is very toxic to aquatic life

with long-lasting effects.[3]

Consult with your institution's environmental health and safety (EHS) department for specific

disposal protocols.

Workflow for Safe Handling
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A flowchart illustrating the procedural steps for safely handling 4-Hydroxytryptamine
creatinine sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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